Cas no 2105632-46-8 (2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde)
2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2105632-46-8
- 2-(3-ethylazetidin-1-yl)pyrimidine-5-carbaldehyde
- EN300-726147
- 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde
-
- Inchi: 1S/C10H13N3O/c1-2-8-5-13(6-8)10-11-3-9(7-14)4-12-10/h3-4,7-8H,2,5-6H2,1H3
- InChI Key: NKNOZCYXOLTQGP-UHFFFAOYSA-N
- SMILES: O=CC1C=NC(=NC=1)N1CC(CC)C1
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.1Ų
2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-726147-1.0g |
2-(3-ethylazetidin-1-yl)pyrimidine-5-carbaldehyde |
2105632-46-8 | 1g |
$0.0 | 2023-06-06 |
2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde
Comprehensive Overview of 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 2105632-46-8)
2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 2105632-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and azetidine substituent, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the aldehyde functional group, make it a valuable building block for drug discovery and material science applications.
The growing interest in heterocyclic compounds like 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde stems from their broad utility in medicinal chemistry. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and GPCR-targeting drugs, which are hot topics in oncology and neurology. The compound's azetidine ring contributes to improved metabolic stability, a key consideration in modern drug development.
Recent advancements in green chemistry have highlighted the importance of efficient synthetic routes for compounds like 2105632-46-8. Many pharmaceutical companies are now focusing on atom-economical processes to produce such intermediates, addressing both environmental concerns and cost-effectiveness. This aligns with the industry's shift toward sustainable pharmaceutical manufacturing, a subject frequently searched in academic and industrial circles.
From a structural perspective, the pyrimidine-5-carbaldehyde moiety in this compound offers multiple sites for chemical modification, making it attractive for combinatorial chemistry approaches. The 3-ethylazetidine group introduces steric and electronic effects that can significantly influence the compound's biological activity and physicochemical properties. These characteristics are particularly relevant for researchers investigating structure-activity relationships (SAR) in drug design.
The analytical characterization of 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in pharmaceutical production, especially considering the current emphasis on impurity profiling in regulatory submissions. The compound's stability under various conditions is another area of active investigation, particularly for formulation scientists working on drug delivery systems.
In the context of intellectual property, 2105632-46-8 has appeared in several patent applications related to small molecule therapeutics. This reflects the compound's potential value in developing treatments for various conditions, though specific therapeutic claims require further clinical validation. The patent landscape surrounding such intermediates is a frequent search topic among pharmaceutical professionals and IP specialists.
From a commercial perspective, the demand for high-quality pharmaceutical intermediates like 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde continues to grow. Suppliers are increasingly focusing on GMP-compliant synthesis to meet the stringent requirements of drug manufacturers. This trend corresponds with the pharmaceutical industry's broader move toward supply chain resilience and quality assurance in raw material sourcing.
Looking forward, the applications of 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde may expand beyond traditional pharmaceuticals. There is emerging interest in its potential use for functional materials and catalysis, particularly in asymmetric synthesis. These applications leverage the compound's chiral center and reactive aldehyde group, opening new avenues for research in materials science and catalytic chemistry.
For researchers working with this compound, proper handling and storage are essential to maintain its chemical integrity. While not classified as hazardous, standard laboratory precautions should be followed when handling 2105632-46-8, including the use of appropriate personal protective equipment. These safety considerations are particularly relevant in the current research climate that emphasizes laboratory safety protocols and risk assessment procedures.
The synthesis and application of 2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde represent an active area of chemical research. As the pharmaceutical industry continues to explore novel heterocyclic scaffolds for drug development, compounds like this will likely play increasingly important roles. Their versatility and synthetic accessibility make them valuable tools for addressing current challenges in medicinal chemistry and drug discovery.
2105632-46-8 (2-(3-Ethylazetidin-1-yl)pyrimidine-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)